Cas no 1806906-87-5 (3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1806906-87-5
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4877887
• Update Time: 2025-10-17

3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-4-14-8(9(11)12)6(2-10)7(5)3-13/h4,9H,2H2,1H3
• InChI Key： FKQGUCSOJTXIJD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(C)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine

Introduction to 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1806906-87-5)

3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1806906-87-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, a difluoromethyl group, and a methyl group, all attached to a pyridine ring. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromomethyl group in 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine is particularly noteworthy due to its high reactivity. This functional group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it an excellent starting material for the synthesis of more complex molecules. The cyano group, on the other hand, is known for its ability to undergo reduction to form primary amines or hydrolysis to form carboxylic acids, both of which are important functionalities in drug design and synthesis.

The presence of the difluoromethyl group in 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine adds another layer of complexity and utility to the molecule. Fluorinated compounds are of great interest in medicinal chemistry due to their unique properties, such as enhanced metabolic stability and improved binding affinity to biological targets. The methyl group on the pyridine ring further modulates the electronic and steric properties of the molecule, influencing its reactivity and biological activity.

Recent research has highlighted the potential applications of 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine in various areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The bromomethyl group was utilized for coupling with different nucleophiles to generate a series of derivatives with potent antiviral activity against several RNA viruses.

In another study, researchers at the University of California explored the use of 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine in the development of new anticancer drugs. The cyano group was reduced to an amine, which was then conjugated with various targeting ligands to enhance cellular uptake and efficacy. The resulting compounds showed promising results in preclinical studies, demonstrating significant cytotoxicity against several cancer cell lines.

The versatility of 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine extends beyond medicinal chemistry. In the field of agrochemistry, this compound has been investigated as a potential intermediate for the synthesis of herbicides and fungicides. The combination of its reactivity and functional groups makes it an attractive candidate for developing new agricultural products with improved efficacy and reduced environmental impact.

In summary, 3-(Bromomethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1806906-87-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features enable it to serve as a valuable building block in the synthesis of novel pharmaceuticals, agrochemicals, and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.